Cas no 1444-65-1 (2-phenylcyclohexan-1-one)
2-phenylcyclohexan-1-one structure
Product Name:2-phenylcyclohexan-1-one
CAS No:1444-65-1
MF:C12H14O
MW:174.238963603973
MDL:MFCD00001629
CID:83676
PubChem ID:24898293
Update Time:2025-09-17
2-phenylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylcyclohexanone
- (+/-)-2-phenylcyclohexanone
- (RS)-2-phenylcyclohexanone
- 2-phenyl-1-cyclohexanone
- 2-phenylcyclohexanon
- 2-phenyl-cyclohexanone
- AC1Q6EOR
- AG-D-87611
- Cyclohexanone, 2-phenyl-
- NSC22252
- phenylcyclohexanone
- rac-2-phenylcyclohexanone
- (?à)-2-Phenylcyclohexanone
- a-Phenylcyclohexanone
- alpha-Phenylcyclohexanone
- NSC 22252
- 2-phenylcyclohexan-1-one
- J-007953
- AKOS000121318
- DRLVMOAWNVOSPE-UHFFFAOYSA-
- Cyclohexanone,2-phenyl-
- 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE98
- A808217
- AI3-07036
- NSC-22252
- EN300-21657
- SY048753
- CS-B0294
- AC-18814
- 2-phenyl-cyclohexan-1-one
- FT-0633543
- EINECS 215-888-7
- 2-Phenylcyclohexanone, 98%
- 1444-65-1
- DTXSID501314883
- NS00044778
- Z104507604
- InChI=1/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
- DS-12149
- Cyclohexanone, phenyl-
- AKOS016038082
- MFCD00001629
- 2- phenylcyclohexanone
- SCHEMBL190786
- 2-phenyl cyclohexanone
- P1311
- phenyl cyclohexanone
- DB-021499
- (+/-)-2-Phenylcyclohexanone; 2-Phenyl-1-cyclohexanone; NSC 22252; a-Phenylcyclohexanone
- DTXCID40835217
- 215-888-7
- Cyclohexanone, 2phenyl
-
- MDL： MFCD00001629
- Inchi： 1S/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
- InChI Key： DRLVMOAWNVOSPE-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: White crystalline powder.
- Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: gt. 57.0 to 61.0 deg-C
- Boiling Point: 161-163 ºC (16 Torr)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: 1.5180 (estimate)
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 17.07
- LogP: 2.91330
- Solubility: Not determined
2-phenylcyclohexan-1-one Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25:Prevent skin and eye contact.
- Safety Term：S24/25
2-phenylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P124608-25g |
2-phenylcyclohexan-1-one |
1444-65-1 | 96% | 25g |
¥1525.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P124608-5g |
2-phenylcyclohexan-1-one |
1444-65-1 | 96% | 5g |
¥436.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P124608-1g |
2-phenylcyclohexan-1-one |
1444-65-1 | 96% | 1g |
¥109.90 | 2023-09-01 | |
| Chemenu | CM202330-5g |
2-Phenylcyclohexanone |
1444-65-1 | 95+% | 5g |
$120 | 2021-06-15 | |
| Chemenu | CM202330-10g |
2-Phenylcyclohexanone |
1444-65-1 | 95+% | 10g |
$204 | 2021-06-15 | |
| Chemenu | CM202330-25g |
2-Phenylcyclohexanone |
1444-65-1 | 95+% | 25g |
$352 | 2021-06-15 | |
| Alichem | A019120113-10g |
2-Phenylcyclohexanone |
1444-65-1 | 98% | 10g |
204.00 USD | 2021-06-16 | |
| Alichem | A019120113-25g |
2-Phenylcyclohexanone |
1444-65-1 | 98% | 25g |
391.04 USD | 2021-06-16 | |
| TRC | P319885-1g |
2-Phenylcyclohexanone |
1444-65-1 | 1g |
$ 120.00 | 2022-06-03 | ||
| TRC | P319885-5g |
2-Phenylcyclohexanone |
1444-65-1 | 5g |
$ 165.00 | 2022-06-03 |
2-phenylcyclohexan-1-one Related Literature
-
Limin Chang,Jinming Zhang,Weiwei Chen,Mei Zhang,Chunchun Yin,Weiguo Tian,Zhu Luo,Weili Liu,Jiasong He,Jun Zhang Anal. Methods 2018 10 2844
-
2. 544. Syntheses in the morphine series. Part V. Model experiments for the introduction of oxygen at C(6)Dov Elad,David Ginsburg J. Chem. Soc. 1953 2664
-
L. H. Cross,A. C. Rolfe Trans. Faraday Soc. 1951 47 354
-
L. H. Cross,A. C. Rolfe Trans. Faraday Soc. 1951 47 354
-
Andrea Porcheddu,Rita Mocci,Margherita Brindisi,Federico Cuccu,Claudia Fattuoni,Francesco Delogu,Evelina Colacino,Maria Valeria D'Auria Green Chem. 2022 24 4859
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